Cas no 946249-59-8 (3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-propoxybenzene-1-sulfonamide)

• Product Name: 3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-propoxybenzene-1-sulfonamide
• CAS No: 946249-59-8
• MF: C₂₂H₃₀N₂O₅S₂
• MW: 466.614003658295
• CID: 5515875
• Update Time: 2025-05-17

3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-methyl-4-propoxy-N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-7-quinolinyl]-
• 3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-propoxybenzene-1-sulfonamide

• Inchi： 1S/C22H30N2O5S2/c1-4-13-29-22-11-10-20(15-17(22)3)31(27,28)23-19-9-8-18-7-6-12-24(21(18)16-19)30(25,26)14-5-2/h8-11,15-16,23H,4-7,12-14H2,1-3H3
• InChI Key： GYFPRIKZHLJQHT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=C(OCCC)C(C)=C1

Additional information on 3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-propoxybenzene-1-sulfonamide

Research Briefing on 3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-propoxybenzene-1-sulfonamide (CAS: 946249-59-8)

The compound 3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-propoxybenzene-1-sulfonamide (CAS: 946249-59-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent sulfonamide derivative with promising pharmacological properties. Sulfonamides are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural complexity of 3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-propoxybenzene-1-sulfonamide suggests potential interactions with various biological targets, making it a subject of intense research.

One of the key areas of investigation has been the compound's synthesis and optimization. Researchers have developed efficient synthetic routes to produce high-purity samples of 946249-59-8, enabling detailed pharmacological evaluations. The compound's stability and solubility profiles have also been characterized, which are critical for its potential use in drug development.

In vitro studies have demonstrated that 3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-propoxybenzene-1-sulfonamide exhibits significant inhibitory activity against specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, preliminary data indicate possible anticancer properties, warranting further investigation in animal models.

Mechanistic studies have begun to elucidate the compound's mode of action. It appears to interact with key signaling proteins, modulating their activity and downstream effects. This mechanistic insight is crucial for understanding its therapeutic potential and for guiding future structure-activity relationship (SAR) studies to optimize its efficacy and safety.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further exploration. Additionally, comprehensive toxicity studies are required to assess its safety profile before advancing to clinical trials.

In conclusion, 3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-propoxybenzene-1-sulfonamide (CAS: 946249-59-8) represents a promising candidate for therapeutic development. Continued research efforts are essential to fully unlock its potential and translate these findings into clinically relevant applications. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its implications for drug discovery.